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Compound of Interest

Compound Name: M-808

Cat. No.: B12424041

CRITICAL SAFETY NOTICE: The designation "M-808" is most commonly associated with
powerful, illegal explosive devices, including large firecrackers known as M-80s and a historical
plastic explosive, Nobel's Explosive No. 808.[1][2][3] Due to the extreme danger of handling
such materials, standard laboratory disposal procedures must not be used. Mishandling can
result in severe injury or death.

This guide provides the essential, immediate safety and logistical plan for handling a substance
identified as "M-808". The primary step is to correctly identify the nature of the substance
before taking any action.

Step 1: Immediate Assessment and Precautionary
Measures

o« DO NOT HANDLE: If you encounter an item you suspect is an explosive device, do not
touch, move, or transport it.[4][5]

o MAINTAIN DISTANCE: Evacuate the immediate area and keep others away.

e AVOID IGNITION SOURCES: Extinguish all flames and prevent any sparks or static
electricity in the vicinity.

Step 2: Disposal Protocol Based on Substance
Identification
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The correct disposal procedure is entirely dependent on whether "M-808" is an explosive
device or a labeled laboratory chemical. Follow the appropriate workflow below.

Operational and Disposal Plan

The logical flow for determining the correct disposal path is critical for ensuring safety. The
primary objective is to differentiate between a potential explosive device and a laboratory
chemical and to engage the proper authorities.

Substance Identified as 'M-808"

Does the item resemble a
firecracker, dynamite, or other
explosive device?

IMMEDIATE DANGER: Item is a known laboratory chemical
Potential Explosive Device in proper laboratory packaging.

DO NOT TOUCH, MOVE, Locate the Safety Data Sheet (SDS)
OR HANDLE THE ITEM for this specific chemical.

Evacuate the immediate area Consult Section 13:
and secure it from a safe distance. ‘Disposal Considerations' of the SDS.

Contact Authorities Immediately:
- Local Police (911 or non-emergency line)
- Fire Department
- Bomb Squad

Follow disposal instructions as specified by
the SDS and your institution's
Environmental Health & Safety (EHS) office.
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Caption: M-808 Disposal Safety Decision Workflow.

Logistical Information for Disposal Authorities

If you suspect you have an explosive device, you must contact the appropriate authorities.

These are trained professionals equipped to handle and dispose of explosive materials safely.

The Bureau of Alcohol, Tobacco, Firearms and Explosives (ATF) is the primary federal agency

for such matters, and they work closely with local law enforcement.[6][7]

Scenario

Primary Action

Responsible Party

Contact Information

Suspected Explosive

Device

Do not handle.

Evacuate area.

Local Law
Enforcement / Bomb

Squad

Emergency: 911. Non-
emergency number
for your local police or
sheriff's office.[5][8]

Federal Assistance

For guidance and

support.

Bureau of Alcohol,
Tobacco, Firearms
and Explosives (ATF)

Contact your local
ATF field office. The
ATF provides
expertise and
resources for

explosives disposal.[6]

Known Laboratory

Consult Safety Data

Institutional

Environmental Health

Contact your
organization's

designated EHS or

Chemical Sheet (SDS). _
& Safety (EHS) Officer  safety department for
specific protocols.
If you are unsure,
treat the item as a
) Err on the side of Local Law ) )
Uncertainty ] potential explosive
caution. Enforcement
and contact local
authorities.[4][9]
Experimental Protocols
© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12424041?utm_src=pdf-body-img
https://www.benchchem.com/product/b12424041?utm_src=pdf-body
https://www.atf.gov/explosives/enforcement-tools-services/explosives-enforcement
https://en.wikipedia.org/wiki/Bureau_of_Alcohol,_Tobacco,_Firearms_and_Explosives
https://www.youtube.com/watch?v=ZF1YbnCSE9c
https://rcwaste.org/explosive-waste-hazardous-device
https://www.atf.gov/explosives/enforcement-tools-services/explosives-enforcement
https://www.police.sa.gov.au/services-and-events/firearms-and-weapons/prohibited-weapons-items-and-explosives
https://www.des.nh.gov/news-and-media/blog/ammunition-explosives-fireworks-flares
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Due to the extreme hazard associated with the most common interpretations of "M-808," no
experimental protocols for handling or disposal should be attempted by laboratory personnel.
The only safe and legal procedure is to involve the proper authorities for explosive ordnance
disposal (EOD).[10][11]

For laboratory chemicals, the disposal protocol is dictated by the Safety Data Sheet (SDS)
provided by the manufacturer. Section 13 of the SDS, "Disposal Considerations,” will provide
detailed methodologies and regulatory requirements for safe disposal, which must be followed
in conjunction with your institution's EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Immediate Safety Warning: lIdentifying M-808 for Proper
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424041#m-808-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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